1-(2-chlorophenyl)-N-(2,4-difluorobenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide
Description
1-(2-chlorophenyl)-N-(2,4-difluorobenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C27H32N4O3S and its molecular weight is 492.64. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chlorophenyl)-N-(2,4-difluorobenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chlorophenyl)-N-(2,4-difluorobenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Taste Enhancement
Background: The development of efficient and safe taste-enhancing compounds is crucial for reducing sodium intake while maintaining food palatability. One such compound is N’-[(2,4-dimethoxyphenyl)methyl]-N-(2-pyridin-2-ylethyl) oxamide (DE).
Synthesis and Characterization: DE was synthesized in 94% yield under optimized conditions . Its chemical structure was clearly characterized by 1H and 13C NMR spectra.
Taste Enhancement Effects:Anticancer Properties: Given its unique structure, investigating DE’s effects on cancer cells could be valuable. Triazole-containing compounds have shown promise in cancer research.
Drug Design: DE’s structural features may make it suitable for drug design. Computational studies (e.g., molecular docking) could reveal potential targets.
Material Science: Considering the aromatic moieties, DE might find applications in materials science, such as organic electronics or sensors.
Conclusion
While taste enhancement is the most well-studied application, further research is needed to unlock the compound’s full potential in diverse fields. Researchers should explore its properties, interactions, and mechanisms to uncover additional applications.
Feel free to explore these avenues and contribute to our understanding of this intriguing compound! 🧪🔬 .
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N4O3S/c1-18-5-6-19(2)24(13-18)35-26-15-25(29-17-30-26)31-11-9-20(10-12-31)27(32)28-16-21-7-8-22(33-3)14-23(21)34-4/h5-8,13-15,17,20H,9-12,16H2,1-4H3,(H,28,32) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSCMROWPYILRML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)SC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCC4=C(C=C(C=C4)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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